Cas no 1247367-86-7 (2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol)

• Product Name: 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol
• CAS No: 1247367-86-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2193750
• PubChem ID: 62136070
• Update Time: 2025-05-21

2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-4-(1h-pyrazol-1-yl)phenyl)methanol
• [2-methyl-4-(1H-pyrazol-1-yl)phenyl]methanol
• BenzeneMethanol, 2-Methyl-4-(1H-pyrazol-1-yl)-
• NE19823
• 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol

• Inchi： 1S/C11H12N2O/c1-9-7-11(4-3-10(9)8-14)13-6-2-5-12-13/h2-7,14H,8H2,1H3
• InChI Key： CUWOIZYXAVAGOI-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1C)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 38

Additional information on 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol

Professional Introduction to 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol (CAS No. 1247367-86-7)

2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol, a compound with the chemical identifier CAS No. 1247367-86-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both methyl and pyrazole functional groups in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

The molecular architecture of 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol consists of a phenyl ring substituted at the 2-position with a methyl group and at the 4-position with a 1H-pyrazole moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The pyrazole ring, known for its heterocyclic stability and versatility in forming hydrogen bonds, plays a pivotal role in modulating the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging pharmacological activities. Among these, pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the pyrazole group into the phenylmethanol scaffold of 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol not only enhances its structural complexity but also opens up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its ability to engage with various biological receptors and enzymes. The phenolic hydroxyl group in 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol provides a site for hydrogen bonding, which is crucial for binding to biological targets with high affinity. Furthermore, the methyl group at the 2-position can influence the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacokinetic studies.

The synthesis of 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization at the desired positions on the phenyl ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent studies have highlighted the potential of 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol in addressing various therapeutic challenges. For instance, preliminary in vitro assays have demonstrated its efficacy against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential as an adjunct therapy alongside existing treatments.

The development of novel drug candidates requires a thorough understanding of their pharmacological profiles, including their interaction with biological targets and their metabolic fate. Computational modeling techniques have been instrumental in predicting the binding affinity of 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol to various receptors, providing valuable insights into its mechanism of action. These simulations have helped researchers optimize its structure for improved efficacy and reduced side effects.

In conclusion, 2-Methyl-4-(1H-pyrazol-1-yl)phenylmethanol (CAS No. 1247367-86-7) represents a promising entity in pharmaceutical research with significant potential for therapeutic applications. Its unique molecular structure, characterized by a phenolic hydroxyl group and a pyrazole moiety, makes it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a vital role in addressing some of the most pressing challenges in modern medicine.